1-(3,4-dichlorophenyl)-N-(pyridin-3-ylmethyl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine
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Description
1-(3,4-dichlorophenyl)-N-(pyridin-3-ylmethyl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine is a useful research compound. Its molecular formula is C17H12Cl2N6 and its molecular weight is 371.23. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Structural Studies
- Synthesis and Characterization : This compound is involved in the synthesis of new benzimidazole derivatives and other heterocyclic compounds. For instance, Fikry et al. (2015) demonstrated its use in synthesizing new pyrido[4,3-d]pyrimidin-4(3H)ones and pyrazolo[4,3-c]pyridine-3-amines, showcasing its versatility in organic synthesis (Fikry, Ismail, Said, & Hafez, 2015).
Biological Activity and Pharmaceutical Applications
- Antimicrobial and Anticancer Activity : Titi et al. (2020) explored the biological activity of pyrazole derivatives, including compounds structurally similar to the subject compound. They found that these compounds exhibit significant antimicrobial and anticancer pharmacophore sites (Titi et al., 2020).
- Potential in Antiviral Research : Tantawy et al. (2012) synthesized a series of pyrazole derivatives and evaluated their antiviral activity. This indicates the potential of similar compounds in antiviral research (Tantawy, Nasr, El-Sayed, & Tawfik, 2012).
Chemical Properties and Reactions
- Reactivity and Transformations : El-Deeb et al. (2008) studied the reactivity of related N-arylpyrimidin-2-amine derivatives, which can provide insights into the chemical behavior and possible transformations of the subject compound (El-Deeb, Ryu, & Lee, 2008).
- Heterocyclic Compounds Synthesis : Liu et al. (2016) utilized similar compounds in the synthesis of novel 1-arylpyrazolo[3,4-d]pyrimidine derivatives, highlighting its role in the development of heterocyclic compounds (Liu, Zhang, Song, Cai, & Zhou, 2016).
Properties
IUPAC Name |
1-(3,4-dichlorophenyl)-N-(pyridin-3-ylmethyl)pyrazolo[3,4-d]pyrimidin-4-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H12Cl2N6/c18-14-4-3-12(6-15(14)19)25-17-13(9-24-25)16(22-10-23-17)21-8-11-2-1-5-20-7-11/h1-7,9-10H,8H2,(H,21,22,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QFPVNMMBQIIXOK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CN=C1)CNC2=C3C=NN(C3=NC=N2)C4=CC(=C(C=C4)Cl)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H12Cl2N6 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
371.2 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.